(E)-2-cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]prop-2-enamide
• InChI: InChI=1S/C27H26N2O3/c1-18-6-9-21(10-7-18)17-32-25-12-11-22(15-26(25)31-4)14-23(16-28)27(30)29-24-13-19(2)5-8-20(24)3/h5-15H,17H2,1-4H3,(H,29,30)/b23-14+
• InChI Key: AHLKFAMDRZGWQH-OEAKJJBVSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2)C=C(C#N)C(=O)NC3=C(C=CC(=C3)C)C)OC
• Isomeric SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2)/C=C(\C#N)/C(=O)NC3=C(C=CC(=C3)C)C)OC
• Molecular Formula: C27H26N2O3
• Molecular Weight: 426.5 g/mol
• CAS No.: 357311-49-0

Description

(E)-2-cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C27H26N2O3 and its molecular weight is 426.516. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Studies have focused on the synthesis and characterization of compounds with structures related to "(E)-2-cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]prop-2-enamide". For instance, the synthesis of disperse dyes based on enaminones, which involve reactions of methyl ketones with dimethyl formamide dimethyl acetal, showcases the versatility of similar compounds in the synthesis of dyes with specific structural and optical properties (Elapasery et al., 2020).

Electrochemical and Fluorescent Properties

Research into electroactive polyamides and their solubility, thermal stability, and reversible electrochromic characteristics highlights the potential for materials science applications. These studies indicate the potential for using structurally related compounds in the development of new materials with unique electrochemical and fluorescent properties, offering insights into their use in electronic and photonic devices (Sun et al., 2016).

Photophysical and Mechanofluorochromic Properties

Compounds with similar structural motifs have been investigated for their photophysical properties, including studies on the effects of stacking mode on mechanofluorochromic properties. These studies demonstrate how slight modifications in molecular structure can significantly impact the optical and mechanical properties of materials, which could be pivotal in developing sensors, displays, and other optoelectronic applications (Song et al., 2015).